2-Amino-3-chloro-6-fluorobenzonitrile

• CAS RN: 190011-88-2
• Molecular Formula: C7H4ClFN2
• Molecular Weight: 170.57 g/mol
• IUPAC Name: 2-amino-3-chloro-6-fluorobenzonitrile
• InChI: InChI=1S/C7H4ClFN2/c8-5-1-2-6(9)4(3-10)7(5)11/h1-2H,11H2
• InChI Key: JMLLGMVTOGELLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)C#N)N)Cl

Description

2-Amino-3-chloro-6-fluorobenzonitrile is a useful research compound. Its molecular formula is C7H4ClFN2 and its molecular weight is 170.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous ammonia (d 0.880, 2 ml) was added to a solution of 3-chloro-2,6-difluorobenzonitrile (1.93 g, 11.1 mmol) in acetonitrile (10 ml), and the mixture heated to 60° C. for 16 h. The resulting brown solution was evaporated and purified by flash chromatography eluting with 5% ethyl acetate/hexane, increasing the gradient to 20% ethyl acetate/hexane, to furnish a white solid (410 mg), MS (+EI) 173/171 (M+); 1H NMR (CDCl3) 7.39 (1H, dd, J5.7, 9.0 Hz), 6.46 (1H, t, J8.7 Hz), 4.95 (2H, br. s).